Cas no 937669-80-2 (3-Bromopyrazine-2-carboxylic acid)
937669-80-2 structure
Product Name:3-Bromopyrazine-2-carboxylic acid
CAS No:937669-80-2
MF:C5H3BrN2O2
MW:202.993520021439
MDL:MFCD08753934
CID:838757
PubChem ID:22135603
Update Time:2024-10-25
3-Bromopyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromopyrazine-2-carboxylic acid
- 3-bromopyrazine 2-carboxylic acid
- QC-3847
- 3-Bromo-2-pyrazinecarboxylic acid
- BCP23272
- 3-bromo pyrazine 2-carboxylic acid
- FCH1390126
- AX8160342
- AB0027764
- W9637
- ST24028470
- 3-Bromo-2-pyrazinecarboxylic acid (ACI)
- 937669-80-2
- DTXSID10622737
- AKOS002666584
- SY021901
- CHEMBL5173696
- MFCD08753934
- SCHEMBL4135389
- EN300-148143
- CS-W020213
- Z1269173189
- GS-6642
- AC-33812
- J-512130
- 3-Bromopyrazine-2-carboxylicacid
-
- MDL: MFCD08753934
- Inchi: 1S/C5H3BrN2O2/c6-4-3(5(9)10)7-1-2-8-4/h1-2H,(H,9,10)
- InChI Key: OBDCBKTUEZPSNQ-UHFFFAOYSA-N
- SMILES: O=C(C1C(Br)=NC=CN=1)O
Computed Properties
- Exact Mass: 201.93800
- Monoisotopic Mass: 201.93779g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1
- XLogP3: 0.7
Experimental Properties
- Density: 1.940±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Soluble (110 g/l) (25 º C),
- PSA: 63.08000
- LogP: 0.93730
3-Bromopyrazine-2-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
3-Bromopyrazine-2-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Bromopyrazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZN316-50mg |
3-Bromopyrazine-2-carboxylic acid |
937669-80-2 | 97% | 50mg |
81.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZN316-200mg |
3-Bromopyrazine-2-carboxylic acid |
937669-80-2 | 97% | 200mg |
189.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZN316-5g |
3-Bromopyrazine-2-carboxylic acid |
937669-80-2 | 97% | 5g |
2615.0CNY | 2021-08-04 | |
| Chemenu | CM111576-250mg |
3-bromopyrazine-2-carboxylic acid |
937669-80-2 | 95%+ | 250mg |
$53 | 2021-08-06 | |
| Chemenu | CM111576-1g |
3-bromopyrazine-2-carboxylic acid |
937669-80-2 | 95%+ | 1g |
$114 | 2021-08-06 | |
| Chemenu | CM111576-25g |
3-bromopyrazine-2-carboxylic acid |
937669-80-2 | 95%+ | 25g |
$3126 | 2021-08-06 | |
| Chemenu | CM111576-1g |
3-bromopyrazine-2-carboxylic acid |
937669-80-2 | 95%+ | 1g |
$86 | 2024-07-19 | |
| Chemenu | CM111576-5g |
3-bromopyrazine-2-carboxylic acid |
937669-80-2 | 95%+ | 5g |
$287 | 2024-07-19 | |
| Chemenu | CM111576-25g |
3-bromopyrazine-2-carboxylic acid |
937669-80-2 | 95%+ | 25g |
$1236 | 2024-07-19 | |
| abcr | AB436559-250 mg |
3-Bromopyrazine-2-carboxylic acid; . |
937669-80-2 | 250MG |
€126.60 | 2023-07-18 |
3-Bromopyrazine-2-carboxylic acid Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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